Cas no 71002-88-5 (4-(5-Nitrobenzimidazol-2-yl)aniline)

• Product Name: 4-(5-Nitrobenzimidazol-2-yl)aniline
• CAS No: 71002-88-5
• MF: C₁₃H₁₀N₄O₂
• MW: 254.24410200119
• MDL: MFCD00430514
• CID: 574992
• Update Time: 2025-10-28

4-(5-Nitrobenzimidazol-2-yl)aniline Chemical and Physical Properties

Names and Identifiers

• 4-(5-Nitro-1H-benzo[d]imidazol-2-yl)aniline
• 4-(5-Nitrobenzimidazol-2-yl)aniline
• 4-(5-nitro-H-benzimidazol-2-yl)aniline
• 4-(6-nitro-1H-benzimidazol-2-yl)Benzenamine
• Benzenamine, 4-(6-nitro-1H-benzimidazol-2-yl)-
• 4-(6-nitro-1H-benzimidazol-2-yl)aniline
• 4-(5-Nitro-1H-benzoimidazol-2-yl)-phenylamine
• MLS000561330
• SMR000173792
• 4-(5-Nitro-1H-benzimidazol-2-yl)aniline
• Benzenamine, 4-(5-nitro-1H-benzimidazol-2-yl)-
• PubChem19301
• Oprea1_089671
• BDBM46292
• cid_3089924
• HMS2538M14
• MCUL

• MDL： MFCD00430514
• Inchi： 1S/C13H10N4O2/c14-9-3-1-8(2-4-9)13-15-11-6-5-10(17(18)19)7-12(11)16-13/h1-7H,14H2,(H,15,16)
• InChI Key： VQAXRPAGHNBDHU-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=1)NC(C1C=CC(=CC=1)N)=N2)=O

Computed Properties

• Exact Mass: 254.08000
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 338
• XLogP3: 2.7
• Topological Polar Surface Area: 101

Experimental Properties

• Density: 1.456±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 283-285 ºC
• Boiling Point: 551.3℃/760mmHg
• Flash Point: 287.2℃
• Solubility: Almost insoluble (0.046 g/l) (25 º C),
• PSA: 100.52000
• LogP: 3.82470

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Phenylbenzimidazoles
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds